Cas no 1261848-73-0 (5'-Bromo-2-chloro-2'-hydroxypropiophenone)

• Product Name: 5'-Bromo-2-chloro-2'-hydroxypropiophenone
• CAS No: 1261848-73-0
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 4938643
• Update Time: 2025-06-08

5'-Bromo-2-chloro-2'-hydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 5'-Bromo-2-chloro-2'-hydroxypropiophenone

• Inchi： 1S/C9H8BrClO2/c1-5(11)9(13)7-4-6(10)2-3-8(7)12/h2-5,12H,1H3
• InChI Key： NLZRFFQEGCMCAS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C(C)Cl)=O)O

Computed Properties

• Exact Mass: 261.93962 g/mol
• Monoisotopic Mass: 261.93962 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3
• Molecular Weight: 263.51

Additional information on 5'-Bromo-2-chloro-2'-hydroxypropiophenone

Introduction to 5'-Bromo-2-chloro-2'-hydroxypropiophenone (CAS No. 1261848-73-0) and Its Emerging Applications in Chemical Biology

The compound 5'-Bromo-2-chloro-2'-hydroxypropiophenone (CAS No. 1261848-73-0) represents a significant advancement in the realm of chemical biology, particularly in the synthesis of novel pharmaceuticals and bioactive molecules. This heterocyclic ketone, characterized by its bromo and chloro substituents on the aromatic ring and a hydroxyl group on the propiophenone moiety, has garnered considerable attention due to its versatile reactivity and structural framework. The unique combination of these functional groups enables a wide range of chemical transformations, making it a valuable intermediate in the development of therapeutic agents targeting various biological pathways.

In recent years, the pharmaceutical industry has witnessed an increasing demand for small-molecule modulators that can selectively interact with biological targets. 5'-Bromo-2-chloro-2'-hydroxypropiophenone has emerged as a key building block in this context, facilitating the synthesis of complex molecules with high precision. Its structural features allow for facile functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems prevalent in many drug candidates. The presence of both bromo and chloro substituents further enhances its utility, enabling sequential modifications without the need for protecting group strategies.

One of the most compelling applications of 5'-Bromo-2-chloro-2'-hydroxypropiophenone lies in its role as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are frequently implicated in diseases such as cancer and inflammatory disorders. By leveraging its reactive sites, researchers have been able to develop novel kinase inhibitors with improved selectivity and efficacy. For instance, recent studies have demonstrated its utility in generating ATP-competitive inhibitors that disrupt aberrant signaling pathways in tumor cells. These findings highlight the compound's potential as a scaffold for next-generation anticancer agents.

Moreover, the hydroxyl group on the propiophenone moiety provides an additional handle for further derivatization, allowing chemists to introduce diverse pharmacophores into their molecular architectures. This flexibility has been exploited in the design of molecules with enhanced solubility and bioavailability, critical factors for drug development. Additionally, the bromo and chloro substituents make it an attractive candidate for library synthesis programs aimed at identifying novel bioactive compounds through high-throughput screening.

The synthesis of 5'-Bromo-2-chloro-2'-hydroxypropiophenone itself is an intriguing challenge that underscores its synthetic value. While traditional methods involve multi-step sequences involving halogenation and hydroxylation reactions, recent advances in catalytic processes have enabled more efficient routes to this intermediate. For example, palladium-catalyzed borylation followed by halogenation has been reported as a streamlined approach to introduce bromo and chloro groups with high regioselectivity. Such innovations not only improve yield but also reduce waste, aligning with green chemistry principles.

In academic research, 5'-Bromo-2-chloro-2'-hydroxypropiophenone has been employed as a tool compound to explore new reaction pathways and develop innovative synthetic methodologies. Its unique reactivity profile has led to discoveries that may have broader implications beyond pharmaceutical applications. For instance, studies have investigated its use in polymer chemistry, where it serves as a monomer or crosslinking agent to generate advanced materials with tailored properties. These investigations underscore the compound's versatility and highlight its potential impact across multiple scientific disciplines.

The growing interest in 5'-Bromo-2-chloro-2'-hydroxypropiophenone is also reflected in its commercial availability from specialized chemical suppliers who cater to the needs of research institutions and pharmaceutical companies worldwide. The ease of procurement ensures that researchers can readily incorporate this compound into their synthetic plans without significant delays or logistical challenges. This accessibility is crucial for fostering innovation and accelerating the discovery of new therapeutic entities.

Looking ahead, the future prospects for 5'-Bromo-2-chloro-2'-hydroxypropiophenone appear promising as advancements continue to emerge in synthetic chemistry and drug discovery technologies. Its role as a key intermediate is likely to expand with the development of new methodologies that enhance its utility further. Additionally, collaborations between academia and industry will continue to drive applications in areas such as proteolysis-targeting chimeras (PROTACs) and other targeted therapies that leverage small-molecule modulators.

In conclusion,5'-Bromo-2-chloro-2'-hydroxypropiophenone (CAS No. 1261848-73-0) stands out as a versatile and highly valuable compound in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from kinase inhibition to material science, while ongoing innovations continue to unlock new possibilities for its use. As scientists delve deeper into its potential, it is clear that this compound will remain at the forefront of molecular synthesis for years to come.